Cas no 1903430-05-6 (trans-4,4-difluorocyclopentane-1,2-diol)

• Product Name: trans-4,4-difluorocyclopentane-1,2-diol
• CAS No: 1903430-05-6
• MF: C₅H₈F₂O₂
• MW: 138.112628936768
• MDL: MFCD26516107
• CID: 4787097
• PubChem ID: 72218529
• Update Time: 2026-02-27

trans-4,4-difluorocyclopentane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-4,4-Difluorocyclopentane-1,2-diol
• (1S,2S)-rel-4,4-Difluorocyclopentane-1,2-diol
• CID 105427954
• rel-(1R,2R)-4,4-difluorocyclopentane-1,2-diol
• 1,2-Cyclopentanediol, 4,4-difluoro-, (1R,2R)-rel-
• trans-4,4-difluorocyclopentane-1,2-diol

• MDL： MFCD26516107
• Inchi： 1S/C5H8F2O2/c6-5(7)1-3(8)4(9)2-5/h3-4,8-9H,1-2H2/t3-,4-/m0/s1
• InChI Key： RQJNPJXCMOLSSC-IMJSIDKUSA-N
• SMILES： FC1(C[C@@H]([C@H](C1)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 104
• XLogP3: 0.1
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 172.9±40.0 °C(Predicted)
• pka: 12.89±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols